![molecular formula C11H11FN4OS B5507452 N-(2-fluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide](/img/structure/B5507452.png)
N-(2-fluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide
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Description
"N-(2-fluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide" is a compound that has been studied in various scientific contexts. The research on this compound primarily focuses on its synthesis, molecular structure, chemical reactions, and physical and chemical properties.
Synthesis Analysis
The synthesis of similar compounds, such as various acetamide derivatives, typically involves multiple steps, including condensation and substitution reactions. These processes often use different reagents and catalysts to achieve the desired chemical structures (Safonov, Panasenko, & Knysh, 2017).
Molecular Structure Analysis
The molecular structure of compounds similar to "this compound" is typically confirmed using spectroscopic methods such as NMR, IR, and mass spectrometry. These techniques help in elucidating the structural details of the compound (Wang, Li, Dong, & Dong, 2010).
Chemical Reactions and Properties
Compounds in this category often exhibit a range of chemical behaviors, including reactivity with various reagents, ability to undergo substitution reactions, and potential to form different derivatives. The chemical properties are influenced by the functional groups present in the molecule (Pandya & Joshi, 2021).
Physical Properties Analysis
Physical properties like solubility, melting point, and boiling point are essential for understanding the behavior of such compounds. These properties are often determined experimentally and can be influenced by the molecular structure and intermolecular interactions (Nikonov et al., 2016).
Chemical Properties Analysis
The chemical properties of such compounds include reactivity, stability, and the potential to undergo various chemical transformations. These properties are crucial for understanding the compound's behavior in different chemical environments and for potential applications in various fields (Zhang et al., 2005).
Scientific Research Applications
Inhibition of Mushroom Tyrosinase
N-(4-fluorophenyl)-2-(5-(2-fluorophenyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-ylthio) acetamide, a closely related compound, demonstrated significant inhibitory activity against mushroom tyrosinase, indicating potential applications in treating disorders related to melanogenesis (Mubashir Hassan et al., 2022).
Antifungal Effects
Derivatives of the compound, specifically targeting the Candida species, have shown potent antifungal and apoptotic effects, suggesting their utility in developing new antifungal therapies (B. Çavușoğlu et al., 2018).
Anti-inflammatory Activity
Compounds synthesized from N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide exhibited significant anti-inflammatory activity, indicating their potential in anti-inflammatory drug development (K. Sunder et al., 2013).
Anticancer Agents
Novel derivatives have been explored for their anticancer activity, particularly against human lung adenocarcinoma cells, demonstrating selective cytotoxicity and potential as anticancer agents (A. Evren et al., 2019).
Antibacterial Agents
Fluorine-substituted 3,5-disubstituted amino-1,2,4-triazines, derived from a similar structural framework, exhibited interesting antibacterial activity against a range of bacteria, underscoring their potential in antibacterial drug development (Abdulrahman S. Alharbi et al., 2019).
properties
IUPAC Name |
N-(2-fluorophenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FN4OS/c1-16-7-13-15-11(16)18-6-10(17)14-9-5-3-2-4-8(9)12/h2-5,7H,6H2,1H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYZFWUIDLAUZPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1SCC(=O)NC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>39.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24792817 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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